Cas no 102269-42-1 (3-(2-Furyl)phenylamine hydrochloride)
102269-42-1 structure
Product Name:3-(2-Furyl)phenylamine hydrochloride
CAS No:102269-42-1
MF:C10H9NO
MW:159.184562444687
MDL:MFCD07366478
CID:137182
PubChem ID:4161309
Update Time:2025-09-28
3-(2-Furyl)phenylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(Furan-2-yl)aniline
- [3-(2-Furyl)phenyl]amine hydrochloride
- 3-(2-Furyl)aniline
- Benzenamine,3-(2-furanyl)-
- AKOS B025039
- AKOS BAR-0083
- ART-CHEM-BB B025039
- CHEMBRDG-BB 4003071
- 3-FURAN-2-YL-PHENYLAMINE
- 3-(2-furyl)aniline(SALTDATA: HCl)
- 3-CHLOROSALICYLICACID
- FT-0642479
- [3-(2-Furyl)phenyl]amine HCl
- Benzenamine, 3-(2-furanyl)-
- 3-(Fur-2-yl)aniline
- DTXSID10400097
- 3-(uran-2-yl)aniline
- BB 0220544
- AKOS000314403
- CS-0365742
- 102269-42-1
- MFCD04039071
- 3-(2-furyl)aniline, AldrichCPR
- MS-22372
- SCHEMBL2462178
- CHEBI:194802
- 3-(2-Furyl)aniline 97%
- 3-(Fur-2-yl)aniline97%
- 3-(Fur-2-yl)aniline 97%
- 3-(2-furyl)aniline hydrochloride
- ALBB-013942
- 3-(2-Furyl)phenylamine hydrochloride
-
- MDL: MFCD07366478
- Inchi: 1S/C10H9NO/c11-9-4-1-3-8(7-9)10-5-2-6-12-10/h1-7H,11H2
- InChI Key: SLNKACMTMZYMNA-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2A^2
- XLogP3: 2
Experimental Properties
- Density: 1.138
- Melting Point: 53 °C
- Boiling Point: 312.3°Cat760mmHg
- Flash Point: 142.7°C
- Refractive Index: 1.593
- PSA: 39.16000
- LogP: 3.11000
3-(2-Furyl)phenylamine hydrochloride Customs Data
- HS CODE:2932190090
- Customs Data:
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
3-(2-Furyl)phenylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F254230-250mg |
[3-(2-Furyl)phenyl]amine hydrochloride |
102269-42-1 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | F254230-500mg |
[3-(2-Furyl)phenyl]amine hydrochloride |
102269-42-1 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | F254230-1000mg |
[3-(2-Furyl)phenyl]amine hydrochloride |
102269-42-1 | 1g |
$ 720.00 | 2022-06-05 | ||
| Apollo Scientific | OR9277-250mg |
3-(Fur-2-yl)aniline |
102269-42-1 | 97% | 250mg |
£75.00 | 2024-05-26 | |
| Apollo Scientific | OR9277-1g |
3-(Fur-2-yl)aniline |
102269-42-1 | 97% | 1g |
£210.00 | 2024-05-26 | |
| Apollo Scientific | OR9277-5g |
3-(Fur-2-yl)aniline |
102269-42-1 | 97% | 5g |
£295.00 | 2024-05-26 | |
| Chemenu | CM280866-1g |
3-(Furan-2-yl)aniline |
102269-42-1 | 95% | 1g |
$299 | 2023-03-07 | |
| Chemenu | CM280866-5g |
3-(Furan-2-yl)aniline |
102269-42-1 | 95% | 5g |
$838 | 2023-03-07 | |
| Matrix Scientific | 060578-500mg |
[3-(2-Furyl)phenyl]amine hydrochloride |
102269-42-1 | 500mg |
$237.00 | 2023-09-10 | ||
| Chemenu | CM280866-5g |
3-(Furan-2-yl)aniline |
102269-42-1 | 95% | 5g |
$791 | 2021-08-18 |
3-(2-Furyl)phenylamine hydrochloride Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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